4-Ethyl-5-isothiocyanatobenzoxazole

• Molecular Formula: C10H8N2OS
• Molecular Weight: 204.25 g/mol
• IUPAC Name: 4-ethyl-5-isothiocyanato-1,3-benzoxazole
• InChI: InChI=1S/C10H8N2OS/c1-2-7-8(12-6-14)3-4-9-10(7)11-5-13-9/h3-5H,2H2,1H3
• InChI Key: QSDCXPZKZWBTBC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC2=C1N=CO2)N=C=S

Description

4-Ethyl-5-isothiocyanatobenzoxazole is a useful research compound. Its molecular formula is C10H8N2OS and its molecular weight is 204.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Ethyl-5-isothiocyanatobenzoxazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Ethyl-5-isothiocyanatobenzoxazole including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 5-amino-4-ethylbenzoxazole (3.98 mmol) in dichloromethane (100 mL) is treated with di-2-pyridyl thionocarbonate (4.39 mmol). The mixture is stirred for two hours. The reaction mixture is concentrated under reduced pressure to yield a brown residue. This material is purified by chromatography (silica gel, 20% ethyl acetate/hexanes) to afford 4-ethyl-5-isothiocyanatobenzoxazole.